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Cat. No.: B12300643 Get Quote

Welcome to the technical support center for the analysis of TRIA-662-d3. This guide provides

troubleshooting information and frequently asked questions (FAQs) to help you resolve

common issues encountered during the mass spectrometry analysis of TRIA-662 and its

deuterated internal standard, TRIA-662-d3.

Section 1: No Signal or Low Signal Intensity
This is one of the most common and frustrating issues in LC-MS analysis. A complete loss of

signal often points to a singular critical failure, while low signal can be more complex to

diagnose.

Question 1: I am not observing any signal for my TRIA-662-d3 internal standard. What are the

initial checks?

Answer:

When no signal is present, a systematic check of the entire workflow from sample to detector is

necessary. Start with the most straightforward potential issues.

Initial Checks:

Verify Instrument Status: Ensure the mass spectrometer is in the correct mode (e.g., MSMS)

and that there are no instrument errors. Check fluidics lines to confirm solvent reservoirs are

not empty.
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Check Connections: Confirm that all LC connections are secure and that the column is

installed in the correct direction.

Inspect the Ion Source: Visually inspect the electrospray needle for a stable spray. An

inconsistent or absent spray can be caused by a clog or improper settings.

Review Method Parameters: Double-check that the correct MRM transitions and instrument

settings for TRIA-662-d3 are loaded.

Analyze a Fresh Standard: Prepare a fresh, simple solution of the TRIA-662-d3 standard

and inject it directly into the mass spectrometer via an infusion pump. This helps to isolate

the problem to either the LC system or the MS/sample.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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